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Compound of Interest

Compound Name: 4-Chloro-2,5-dimethoxyaniline

Cat. No.: B1194742 Get Quote

An In-Depth Technical Guide to 4-Chloro-2,5-dimethoxyaniline

This technical guide provides a comprehensive overview of 4-Chloro-2,5-dimethoxyaniline, a

significant chemical intermediate. The document is intended for researchers, scientists, and

professionals in drug development and organic synthesis. It covers the compound's structural

and physical properties, detailed experimental protocols for its synthesis, and its primary

applications.

Core Compound Information
4-Chloro-2,5-dimethoxyaniline, with the CAS number 6358-64-1, is an aromatic amine.[1] Its

structure features a benzene ring substituted with a chloro group at the 4-position, methoxy

groups at the 2- and 5-positions, and an amino group at the 1-position.[1] This compound

typically appears as an off-white to yellow or pale brown to grey crystalline solid.[2][3][4] It is a

versatile precursor in the synthesis of various organic molecules.[2][5]

Structural Formula
The chemical structure of 4-Chloro-2,5-dimethoxyaniline is characterized by the following

molecular and structural formulas:

Molecular Formula: C₈H₁₀ClNO₂[1][6][7][8]

IUPAC Name: 4-chloro-2,5-dimethoxyaniline[6]
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SMILES: COC1=CC(=C(C=C1N)OC)Cl[6]

InChI: InChI=1S/C8H10ClNO2/c1-11-7-4-6(10)8(12-2)3-5(7)9/h3-4H,10H2,1-2H3[6]

Physicochemical Properties
A summary of the key quantitative data for 4-Chloro-2,5-dimethoxyaniline is presented in the

table below for easy reference and comparison.

Property Value

Molecular Weight 187.62 g/mol [6]

Appearance Off-white to yellow crystalline solid[2]

Melting Point 116.0-122.0 °C[4]

Density 1.286 g/cm³[2]

Boiling Point (est.) 290.1±35.0 °C at 760 mmHg[3]

Flash Point (est.) 129.3±25.9 °C[3]

Water Solubility Poor[2]

Organic Solvent Solubility Soluble in ethanol, methanol, and acetone[2]

XLogP3 1.8[3][6]

Hydrogen Bond Donor Count 1[3][6]

Hydrogen Bond Acceptor Count 3[3][6]

Synthesis and Experimental Protocols
4-Chloro-2,5-dimethoxyaniline is primarily synthesized through the reduction of 4-chloro-2,5-

dimethoxynitrobenzene. Several methods have been developed for this conversion, with

catalytic hydrogenation being a common industrial approach.

Catalytic Hydrogenation using a Modified Platinum-on-
Carbon Catalyst
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This method involves the catalytic reduction of the nitro precursor in the liquid phase under

elevated temperature and pressure.

Experimental Protocol:

Reaction Setup: A stainless steel autoclave equipped with a stirrer, heating, and cooling

capabilities is charged with 239 g (1.1 mol) of 4-chloro-2,5-dimethoxynitrobenzene, 675 ml of

xylene, 3 g of a 5% sulfited platinum-on-carbon catalyst (50% water content), 1 g of

morpholine, 3 g of disodium hydrogen phosphate, and 30 ml of water.[9]

Hydrogenation: The autoclave is sealed, and the air is replaced with hydrogen. The mixture

is heated to a temperature of 80°C to 110°C, and the hydrogen pressure is maintained

between 5 and 50 atmospheres.[9][10] The reaction is monitored until the uptake of

hydrogen ceases.

Catalyst Removal: After the reaction is complete, the mixture is cooled, and the pressure is

released. The catalyst is filtered off from the hot reaction mixture.[10] The recovered catalyst

can be reused in subsequent batches.[10]

Product Isolation: The xylene is removed from the filtrate by steam distillation or under a

vacuum.[10] The remaining aqueous solution is cooled to 20-25°C, causing the 4-Chloro-
2,5-dimethoxyaniline to crystallize.[10]

Purification: The crystalline product is isolated by filtration and can be dried if necessary.[10]

This process yields an almost colorless product.[10]

Synthesis via Catalytic Hydrogenation in Methanol
This alternative protocol utilizes a supported metal catalyst in a methanol solvent system.

Experimental Protocol:

Reaction Setup: A reduction kettle is charged with 4-chloro-2,5-dimethoxy nitrobenzene,

methanol (in an 8.5:1 ratio by weight to the nitrobenzene), and a supported metal activated

carbon catalyst (0.1-3% of the raw material weight).[11]
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Hydrogenation: The mixture is stirred (approximately 200 rpm), and hydrogen gas is

introduced. The reaction is initiated at 0.1 MPa and the pressure is maintained between 0.3

and 1.0 MPa.[11] The reaction temperature is controlled between 70-80°C using cooling

water.[11] The pH of the reaction solution is maintained between 7 and 8 using a base such

as sodium hydroxide.[11]

Product Separation: The reaction mixture overflows into a settler for solid-liquid separation.

[11] The reducing solution containing the product is separated from the catalyst.[11]

Purification: The resulting solution of 4-chloro-2,5-dimethoxyaniline can be further purified,

with reported yields as high as 99.1%.[11]

Applications and Utility
4-Chloro-2,5-dimethoxyaniline is a crucial intermediate in several industrial synthetic

processes:

Dyes and Pigments: It serves as a valuable precursor for the production of various azo dyes

and pigments.[1][10][12]

Pharmaceutical Synthesis: This compound and its derivatives are explored in drug

development due to the biological activity often associated with anilines.[2][5]

Agrochemicals: It is also utilized in the synthesis of certain agrochemicals.[2][5]

Organic Synthesis: The presence of chloro, methoxy, and amino groups provides multiple

reaction sites, making it a versatile building block for more complex molecules.[2]

Visualized Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 4-Chloro-2,5-
dimethoxyaniline from its nitro precursor.

4-Chloro-2,5-dimethoxy
nitrobenzene Catalytic Reduction

Hydrogen (H₂) or
Hydrazine Hydrate 4-Chloro-2,5-dimethoxy

aniline

Catalyst (e.g., Pt/C)
Solvent (e.g., Xylene) Filtration &

Crystallization Purified Product
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Click to download full resolution via product page

Caption: Synthesis workflow for 4-Chloro-2,5-dimethoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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